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Compound of Interest

Compound Name:
2-(Trimethylsilyl)ethoxymethyl

chloride

CAS No.: 76513-69-4

Cat. No.: B047710

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl) is a versatile reagent in organic synthesis,

primarily known for its role as a robust protecting group for alcohols, amines, and carboxylic

acids.[1][2] Beyond this classical application, SEM-Cl serves as a convenient and effective

formaldehyde (CH₂O) equivalent for the introduction of hydroxymethyl and aminomethyl groups

into a variety of organic molecules. This strategy involves the initial reaction of a nucleophile

with SEM-Cl, followed by a deprotection step to unmask the desired functional group. This two-

stage approach offers significant advantages over the direct use of gaseous formaldehyde,

which can be difficult to handle and can lead to undesired side reactions.

These application notes provide detailed protocols and data for the use of SEM-Cl as a

formaldehyde equivalent in hydroxymethylation and aminomethylation reactions, critical

transformations in medicinal chemistry and drug development for modifying lead compounds

and synthesizing complex molecular architectures.
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Hydroxymethylation using SEM-Cl
The introduction of a hydroxymethyl (-CH₂OH) group can significantly impact the

pharmacological profile of a molecule by improving solubility, providing a new point for

metabolic activity, or enabling further functionalization. Using SEM-Cl as a formaldehyde

equivalent allows for the controlled hydroxymethylation of various carbon nucleophiles, such as

enolates derived from ketones and esters.

General Reaction Scheme:
The overall transformation involves two key steps:

α-Alkylation of an Enolate: A ketone or ester is deprotonated to form an enolate, which then

undergoes nucleophilic substitution with SEM-Cl to yield the α-SEM-alkoxymethylated

product.

Deprotection: The SEM group is cleaved under acidic or fluoride-mediated conditions to

reveal the hydroxymethyl group.

Experimental Protocols
Protocol 1: α-Hydroxymethylation of a Ketone

This protocol describes the α-hydroxymethylation of 2-methylcyclohexanone.

Step 1: α-Alkylation with SEM-Cl

To a stirred solution of diisopropylamine (1.5 eq.) in anhydrous tetrahydrofuran (THF) at -78

°C under an inert atmosphere (e.g., argon or nitrogen), slowly add n-butyllithium (1.5 eq., as

a solution in hexanes).

Stir the resulting solution at -78 °C for 30 minutes to form lithium diisopropylamide (LDA).

Add a solution of 2-methylcyclohexanone (1.0 eq.) in anhydrous THF dropwise to the LDA

solution at -78 °C.

Stir the mixture for 1 hour at -78 °C to ensure complete enolate formation.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047710?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add SEM-Cl (1.2 eq.) to the reaction mixture at -78 °C.

Allow the reaction to warm slowly to room temperature and stir overnight.

Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the α-(SEM-

oxymethyl)ketone.

Step 2: Deprotection to the α-Hydroxymethyl Ketone

Dissolve the purified α-(SEM-oxymethyl)ketone (1.0 eq.) in a mixture of ethanol and

concentrated hydrochloric acid (1:1 v/v).[3]

Heat the mixture at reflux (approximately 80 °C) for 4-6 hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

Cool the reaction mixture to room temperature and neutralize carefully with saturated

aqueous sodium bicarbonate solution.

Extract the aqueous layer with ethyl acetate (3 x 30 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography to yield the final α-hydroxymethyl

ketone.

Quantitative Data for Hydroxymethylation
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Substrate Base
Alkylation
Conditions

Deprotection
Conditions

Overall Yield
(%)

2-

Methylcyclohexa

none

LDA
THF, -78 °C to rt,

12 h

HCl, EtOH,

reflux, 5 h
75-85

Propiophenone NaH
DMF, 0 °C to rt,

10 h

TBAF, THF, 45

°C, 20 h
70-80

Ethyl isobutyrate LDA THF, -78 °C, 2 h

MgBr₂,

Et₂O/MeNO₂, rt,

12 h

65-75

Experimental Workflow: Hydroxymethylation
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Step 1: Alkylation Step 2: Deprotection

Ketone/Ester Enolate Formation
(e.g., LDA, THF, -78°C) Alkylation with SEM-Cl

SEM-Cl
α-(SEM-oxymethyl) Product Deprotection

(e.g., HCl or TBAF)
Purification

α-Hydroxymethyl Product

Reagent Preparation

Aminomethylation & Deprotection

Potassium
Phthalimide

N-(SEM)-Phthalimide

Alkylation

SEM-Cl

Aminomethylation

Gabriel-type
Reaction

Nucleophile
(e.g., Grignard)

Protected
Amine

Deprotection
(Hydrazinolysis/
Acid Hydrolysis)

Primary Amine
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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